3-({1-[(5-methyl-2-pyrazinyl)carbonyl]-4-piperidinyl}oxy)-N-(2-pyridinylmethyl)benzamide

• IUPAC Name: 3-[1-(5-methylpyrazine-2-carbonyl)piperidin-4-yl]oxy-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C24H25N5O3/c1-17-14-27-22(16-26-17)24(31)29-11-8-20(9-12-29)32-21-7-4-5-18(13-21)23(30)28-15-19-6-2-3-10-25-19/h2-7,10,13-14,16,20H,8-9,11-12,15H2,1H3,(H,28,30)
• InChI Key: LXXUVLMRYAUSOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N2CCC(CC2)OC3=CC=CC(=C3)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the desired route and starting materials. For example, the pyrazine ring could potentially be synthesized via a condensation reaction of 1,2-dicarbonyl compounds or through the cyclization of α-hydroxy ketones.

Molecular Structure Analysis

The molecular structure of the compound would be influenced by the presence of the functional groups. For example, the carbonyl group is polar, which could influence the compound’s solubility and reactivity. The presence of the rings could also influence the compound’s conformation and stability.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the carbonyl group is often involved in nucleophilic addition reactions. The pyrazine ring could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and structure. For example, the compound’s solubility could be influenced by the polar carbonyl group and the presence of the nitrogen atoms in the rings.